Cas no 104509-42-4 (2H-Benzimidazol-2-one,1-(1-cyclopenten-1-yl)-1,3-dihydro-)

• Product Name: 2H-Benzimidazol-2-one,1-(1-cyclopenten-1-yl)-1,3-dihydro-
• CAS No: 104509-42-4
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 126252
• PubChem ID: 657774
• Update Time: 2025-04-18

2H-Benzimidazol-2-one,1-(1-cyclopenten-1-yl)-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,1-(1-cyclopenten-1-yl)-1,3-dihydro-
• 1-(1-Cyclopenten-1-yl)-1H-benzimidazol-2-ol
• 2H-Benzimidazol-2-one,1-(1-cyclopenten-1-yl)-1,3-dihydro-(9CI)
• 1-(3-Thienyl)-1-cyclohexen
• 1-(3-thienyl)cyclohexene
• 1-(3-thiophene-yl)cyclohexene
• 1-cyclopent-1-enyl-1,3-dihydro-benzoimidazol-2-one
• 3-(1-cyclohexenyl)thiophene
• 3-(1-Cyclopentenyl)-2(3H)-benzimidazolone
• 3-cyclohex-1-enyl-thiophene
• CTK2G7762
• SureCN1257292
• Thiophene, 3-(1-cyclohexen-1-yl)-
• thiophene-3-yl-cyclohexene
• 3-(cyclopenten-1-yl)-1H-benzimidazol-2-one
• MLS000078306
• SMR000038654
• Oprea1_205088
• CHEMBL1417417
• WCFVRRQCMWMRTM-UHFFFAOYSA-N
• 104509-42-4
• SCHEMBL8564358
• HMS2289D24

• Inchi： 1S/C12H12N2O/c15-12-13-10-7-3-4-8-11(10)14(12)9-5-1-2-6-9/h3-5,7-8H,1-2,6H2,(H,13,15)
• InChI Key： WCFVRRQCMWMRTM-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC=CC=2N1C1=CCCC1

Computed Properties

• Exact Mass: 200.09506
• Monoisotopic Mass: 200.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 38.05
• LogP: 2.76670